Cas no 186611-52-9 (IC261)

• Product Name: IC261
• CAS No: 186611-52-9
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• MDL: MFCD00118156
• CID: 114875
• PubChem ID: 24278111
• Update Time: 2025-04-18

IC261 Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one,1,3-dihydro-3-[(2,4,6-trimethoxyphenyl)methylene]-
• SU5607, 1,3-Dihydro-3-[(2,4,6-trimethoxyphenyl)methylene]-2H-indol-2-one
• IC261
• (3Z)-3-[(2,4,6-trimethoxyphenyl)methylidene]-1H-indol-2-one
• IC-261
• SU-5607
• 1,3-Dihydro-3-[(2,4,6-trimethoxyphenyl)methylene]-2H-indol-2-one
• SU5607
• 3-(2,4,6-Trimethoxybenzylidene)indolin-2-one
• SU-5607 IC 261
• (E)-3-(2,4,6-trimethoxybenzylidene)indolin-2-one
• 1,3-Dihydro-3-[(2,4,6-triMethoxyphenyl)Methylene]-2H-indol-2-one, SU5607
• IC 261
• SU 5607
• SU5607, 1,3-Dihydro-3-[(2,4,6-trimethoxyphenyl)methylene]-2H-indol-2-one
• 3-[(2,4,6-Trimethoxyphenyl)methylidenyl]-indolin-2-one
• 3-[(2,4,6-TRIMETHOXY-PHENYL)-METHYLENE]-INDOLIN-2-ONE
• (3E)-3-[(2,4,6-trimethoxyphenyl)methylidene]-1H-indol-2-one
• IC1
• Lopac0_001017
• HMS3229I10
• HMS3263K15
• HMS1433C06
• Tox21_501017
• s8237
• BDBM50263829
• HSCI1_000024
• LP01017
• DB0

• MDL： MFCD00118156
• Inchi： 1S/C18H17NO4/c1-21-11-8-16(22-2)14(17(9-11)23-3)10-13-12-6-4-5-7-15(12)19-18(13)20/h4-10H,1-3H3,(H,19,20)/b13-10+
• InChI Key： JBJYTZXCZDNOJW-JLHYYAGUSA-N
• SMILES： O(C)C1C=C(C=C(C=1/C=C1/C(NC2C=CC=CC/1=2)=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• XLogP3: 2.8
• Topological Polar Surface Area: 56.8

Experimental Properties

• Density: 1.241±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 212.0 to 216.0 deg-C
• Solubility: Insuluble (5.9E-3 g/L) (25 ºC),

IC261 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：0-10°C

Related Categories

• Other Chemical additives Functional Additives